Cas no 740800-48-0 (Cyclopentanemethanol, 1,2-dimethyl-2-(4-methylphenyl)-, (1R,2R)-)

Cyclopentanemethanol, 1,2-dimethyl-2-(4-methylphenyl)-, (1R,2R)- structure
740800-48-0 structure
Product Name:Cyclopentanemethanol, 1,2-dimethyl-2-(4-methylphenyl)-, (1R,2R)-
CAS No:740800-48-0
MF:C15H22O
MW:218.334584712982
CID:1764866
PubChem ID:11378982
Update Time:2025-04-21

Cyclopentanemethanol, 1,2-dimethyl-2-(4-methylphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanemethanol, 1,2-dimethyl-2-(4-methylphenyl)-, (1R,2R)-
    • [(1R,2R)-1,2-dimethyl-2-(4-methylphenyl)cyclopentyl]methanol
    • DTXSID70464039
    • 740800-48-0
    • Inchi: 1S/C15H22O/c1-12-5-7-13(8-6-12)15(3)10-4-9-14(15,2)11-16/h5-8,16H,4,9-11H2,1-3H3/t14-,15+/m0/s1
    • InChI Key: NEFGQLRTSNMYLD-LSDHHAIUSA-N
    • SMILES: OC[C@]1(C)CCC[C@@]1(C1C=CC(C)=CC=1)C

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.43520
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